Cas no 2877658-29-0 (4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine)

• Product Name: 4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine
• CAS No: 2877658-29-0
• MF: C₁₉H₂₆FN₇
• MW: 371.45504617691
• CID: 5319731
• PubChem ID: 165432823
• Update Time: 2025-06-14

4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-fluoro-6-[4-[6-(1-piperidinyl)-4-pyrimidinyl]-1-piperazinyl]pyrimidine
• 4-ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine
• 2877658-29-0
• AKOS040874344
• F6790-3151
• 4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine

• Inchi： 1S/C19H26FN7/c1-2-15-18(20)19(24-13-21-15)27-10-8-26(9-11-27)17-12-16(22-14-23-17)25-6-4-3-5-7-25/h12-14H,2-11H2,1H3
• InChI Key： PVRBMWCIAUNSPZ-UHFFFAOYSA-N
• SMILES： FC1=C(CC)N=CN=C1N1CCN(C2=CC(=NC=N2)N2CCCCC2)CC1

Computed Properties

• Exact Mass: 371.22337202g/mol
• Monoisotopic Mass: 371.22337202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 599.3±50.0 °C(Predicted)
• pka: 10.77±0.37(Predicted)

Additional information on 4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine

Research Briefing on 4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine (CAS: 2877658-29-0)

This research briefing provides an in-depth analysis of the latest advancements in the study of 4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine (CAS: 2877658-29-0), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred numerous investigations, which we summarize and analyze herein.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine. The compound's molecular structure, featuring a pyrimidine core with ethyl and fluoro substituents, as well as a piperazine-linked piperidinylpyrimidine moiety, suggests potential interactions with various biological targets. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its conformation and stability.

One of the key findings from recent research is the compound's promising activity as a kinase inhibitor. Preliminary in vitro assays have demonstrated its ability to selectively inhibit certain protein kinases involved in cell signaling pathways, which are often dysregulated in cancers and inflammatory diseases. These findings highlight its potential as a lead compound for the development of novel therapeutics targeting these conditions.

Further investigations have explored the pharmacokinetic properties of 4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine. Studies in animal models have shown favorable absorption and distribution profiles, although challenges related to metabolic stability and bioavailability remain to be addressed. Researchers are currently optimizing the compound's structure to enhance its drug-like properties while maintaining its biological activity.

In addition to its kinase inhibitory effects, recent reports suggest that the compound may also modulate other biological targets, including G protein-coupled receptors (GPCRs) and ion channels. These findings open new avenues for its application in treating a broader range of diseases, such as neurological disorders and cardiovascular conditions. However, further validation through extensive preclinical studies is necessary to confirm these potential applications.

The synthesis of 4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles to reduce environmental impact. These advancements are critical for scaling up production for future clinical trials and commercialization.

In conclusion, 4-Ethyl-5-fluoro-6-{4-[6-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine (CAS: 2877658-29-0) represents a promising candidate for drug development, with demonstrated biological activity and ongoing efforts to optimize its properties. Continued research is essential to fully realize its therapeutic potential and address existing challenges in its development. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the chemical biology and pharmaceutical fields.